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Compound of Interest

Compound Name: 4-Chlorobiphenyl

Cat. No.: B017849 Get Quote

An In-depth Technical Guide to 4-Chlorobiphenyl

Introduction
4-Chlorobiphenyl is a synthetic organic compound belonging to the group of polychlorinated

biphenyls (PCBs).[1] It is a monochlorinated biphenyl, meaning it has one chlorine atom

attached to the biphenyl structure, specifically at the 4-position.[1] PCBs were commercially

manufactured for their chemical stability and insulating properties but were banned in the

1970s due to their bioaccumulation and adverse health effects.[1] Despite the ban, these

compounds persist in the environment.[1] This guide provides a comprehensive overview of the

chemical and physical properties, toxicological information, and relevant experimental protocols

for 4-Chlorobiphenyl, intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
The properties of 4-Chlorobiphenyl are summarized in the tables below. Data has been

aggregated from various chemical databases and literature sources.
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Identifier/Descriptor Value

CAS Number 2051-62-9[1][2][3][4]

Molecular Formula C12H9Cl[1][2][3]

IUPAC Name 1-chloro-4-phenylbenzene[1]

Synonyms
p-Chlorobiphenyl, 4-Chloro-1,1'-biphenyl, PCB

3[1][5]

EC Number 218-127-7[1][3]

UN Number 3432[1][3]

Physicochemical Properties
Property Value

Molecular Weight 188.65 g/mol [1][2][6]

Appearance Colorless crystals or shiny off-white flakes[1][2]

Melting Point 75-77 °C[4], 78.8 °C[7], 77 °C[8]

Boiling Point 291 °C at 760 mmHg[7][8], 293 °C[4]

Flash Point 127 °C[3]

Water Solubility <0.1 g/100 mL at 22 °C[3][9]

Solubility
Slightly soluble in Chloroform, Ethyl Acetate,

and Methanol[3][10]

Density 1.131 g/cm³ (estimate)[3]

LogP 4.6[1][3]

Vapor Pressure 1 mmHg at 96.4 °C; 10 mmHg at 146 °C[1]

Toxicology and Safety
4-Chlorobiphenyl is classified as a hazardous substance. It may cause damage to organs,

particularly the liver, through prolonged or repeated exposure.[4][11] It is also very toxic to
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aquatic life with long-lasting effects.[4][11]

Hazard Information
Hazard Type Description

Acute Toxicity

Harmful if swallowed or inhaled.[4] Symptoms of

exposure include irritation to the skin, eyes,

mucous membranes, and upper respiratory

tract.[1][11]

Chronic Toxicity

May cause liver damage.[4] Animal studies with

PCBs have shown liver injury and potential

carcinogenicity with prolonged exposure.[4]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[4][11]

LDLo (oral, mammal) 3500 mg/kg[12]

Safety and Handling
Proper personal protective equipment (PPE), including gloves, safety glasses, and a NIOSH-

approved respirator, should be used when handling 4-Chlorobiphenyl.[1] It should be handled

in a well-ventilated area.[11] In case of a spill, the area should be dampened with 60-70%

ethanol and the material transferred to a suitable container.[1]

Metabolism
4-Chlorobiphenyl is metabolized in the body by the microsomal cytochrome P-450 system into

hydroxylated metabolites, such as 4-chloro-4'-biphenylol.[13] These phenolic metabolites can

then be further oxidized by enzymes like prostaglandin H synthase to form reactive quinone

species.[14] Studies have shown that the hydroxylated metabolite is more effective at impairing

mitochondrial functions than the parent compound, suggesting that the metabolism of 4-
Chlorobiphenyl leads to a more biologically active and toxic substance.[13]
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Caption: Metabolic pathway of 4-Chlorobiphenyl.

Experimental Protocols
Synthesis of 4-Chlorobiphenyl (General Method)
A common method for the preparation of 4-Chlorobiphenyl involves the direct chlorination of

biphenyl.[15]

Protocol:

Reaction Setup: Biphenyl is reacted with chlorine in the presence of a ring-chlorination

catalyst.[15]

Reaction Conditions: The specific conditions, such as temperature and reaction time, are

optimized to favor the formation of the desired monochlorinated product.

Purification: The resulting reaction mixture, which contains a mixture of chlorinated

biphenyls, is then subjected to fractional distillation to isolate and purify the 4-
Chlorobiphenyl.[15]

Synthesis Workflow

Biphenyl + Chlorine
Ring Chlorination

(in presence of catalyst)
Reaction Mixture

(mono- and polychlorinated biphenyls)
Fractional Distillation Pure 4-Chlorobiphenyl
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Caption: General synthesis workflow for 4-Chlorobiphenyl.

Analytical Method for 4-Chlorobiphenyl in
Environmental Samples
The analysis of PCBs, including 4-Chlorobiphenyl, in environmental samples typically involves

extraction, cleanup, and instrumental analysis, often using gas chromatography.[16][17]

Protocol Outline:

Sample Collection: Water samples are collected in amber glass bottles and stored at 4°C.

Soil or sediment samples are dried, ground, and sieved.[16]

Extraction:

Water: Solid-Phase Extraction (SPE) is a common method for extracting 4-
Chlorobiphenyl from water samples.[16]

Soil/Sediment: Pressurized Liquid Extraction (PLE) or Soxhlet extraction with a suitable

solvent like hexane is used.[16]

Extract Cleanup: The crude extract is concentrated and cleaned up, often using column

chromatography (e.g., with silica gel or Florisil) to remove interfering substances.[16][17]

Instrumental Analysis: The cleaned extract is analyzed by Gas Chromatography (GC)

coupled with an Electron Capture Detector (ECD) or Mass Spectrometry (MS) for

identification and quantification.[16][18]

Quantification: The concentration of 4-Chlorobiphenyl is determined by comparing its peak

area to that of a known standard.[16]
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Caption: General analytical workflow for 4-Chlorobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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